Cas no 141177-95-9 (1H-Pyrazole-5-carboxylic acid,1-(6-chloro-4-methyl-2-quinolinyl)-3-methyl-)
141177-95-9 structure
Product Name:1H-Pyrazole-5-carboxylic acid,1-(6-chloro-4-methyl-2-quinolinyl)-3-methyl-
CAS No:141177-95-9
MF:C15H12ClN3O2
MW:301.727682113647
CID:1304199
Update Time:2024-08-03
1H-Pyrazole-5-carboxylic acid,1-(6-chloro-4-methyl-2-quinolinyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-5-carboxylic acid,1-(6-chloro-4-methyl-2-quinolinyl)-3-methyl-
- 1H-Pyrazole-5-carboxylic acid, 1-(6-chloro-4-methyl-2-quinolinyl)-3-methyl-
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- Inchi: 1S/C15H12ClN3O2/c1-8-5-14(17-12-4-3-10(16)7-11(8)12)19-13(15(20)21)6-9(2)18-19/h3-7H,1-2H3,(H,20,21)
- InChI Key: VMDNZWHVCKAYGK-UHFFFAOYSA-N
- SMILES: N1(C2C=C(C)C3C(N=2)=CC=C(Cl)C=3)C(C(O)=O)=CC(C)=N1
Computed Properties
- Exact Mass: 301.06196
Experimental Properties
- Density: 1.43±0.1 g/cm3(Predicted)
- Boiling Point: 539.3±50.0 °C(Predicted)
- PSA: 68.01
- pka: 2.95±0.36(Predicted)
1H-Pyrazole-5-carboxylic acid,1-(6-chloro-4-methyl-2-quinolinyl)-3-methyl- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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